Cas no 116943-54-5 (Carbamic acid,[[(1-phenylethyl)amino]sulfonyl]-, 2-chloroethyl ester (9CI))

Carbamic acid,[[(1-phenylethyl)amino]sulfonyl]-, 2-chloroethyl ester (9CI) structure
116943-54-5 structure
Product Name:Carbamic acid,[[(1-phenylethyl)amino]sulfonyl]-, 2-chloroethyl ester (9CI)
CAS No:116943-54-5
MF:C11H15ClN2O4S
MW:306.765800714493
CID:215604
PubChem ID:3088073
Update Time:2025-04-19

Carbamic acid,[[(1-phenylethyl)amino]sulfonyl]-, 2-chloroethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[[(1-phenylethyl)amino]sulfonyl]-, 2-chloroethyl ester (9CI)
    • 2-chloroethyl N-(1-phenylethylsulfamoyl)carbamate
    • Carbamic acid, (((1-phenylethyl)amino)sulfonyl)-, 2-chloroethyl ester
    • 2-Chloroethyl (((1-phenylethyl)amino)sulfonyl)carbamate
    • BRN 5593493
    • DTXSID00922213
    • N-(Chloro-2 ethoxycarbonyl) N'-(alpha-phenyl ethyl) sulfamide
    • 2-Chloroethyl hydrogen [(1-phenylethyl)sulfamoyl]carbonimidate
    • N-(Chloro-2 ethoxycarbonyl) N'-(alpha-phenyl ethyl) sulfamide [French]
    • 116943-54-5
    • Inchi: 1S/C11H15ClN2O4S/c1-9(10-5-3-2-4-6-10)13-19(16,17)14-11(15)18-8-7-12/h2-6,9,13H,7-8H2,1H3,(H,14,15)
    • InChI Key: KGLTWBYGXAFDMI-UHFFFAOYSA-N
    • SMILES: ClCCOC(NS(NC(C)C1C=CC=CC=1)(=O)=O)=O

Computed Properties

  • Exact Mass: 306.04425
  • Monoisotopic Mass: 306.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 92.9Ų

Experimental Properties

  • Density: 1.357
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.556
  • PSA: 84.5
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